N-{2-[methyl(phenyl)amino]ethyl}-4-(4-morpholinyl)benzamide

• IUPAC Name: N-[2-(N-methylanilino)ethyl]-4-morpholin-4-ylbenzamide
• InChI: InChI=1S/C20H25N3O2/c1-22(18-5-3-2-4-6-18)12-11-21-20(24)17-7-9-19(10-8-17)23-13-15-25-16-14-23/h2-10H,11-16H2,1H3,(H,21,24)
• InChI Key: KSEJYZFMYDCCNO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCNC(=O)C1=CC=C(C=C1)N2CCOCC2)C3=CC=CC=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-{2-[methyl(phenyl)amino]ethyl}-4-(4-morpholinyl)benzamide, also known as BMS-582949, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress.

Scientific Research Applications

Gastroprokinetic Activity Research

Research has explored the gastroprokinetic activity of compounds structurally related to N-{2-[methyl(phenyl)amino]ethyl}-4-(4-morpholinyl)benzamide. Studies have synthesized and evaluated derivatives for their effects on gastric emptying and serotonin-4 receptor binding, revealing that the amide bond and specific substitutions play crucial roles in gastroprokinetic potency. These insights contribute to the development of new therapeutic agents for gastrointestinal motility disorders (Kalo et al., 1995).

Antimicrobial and Antifungal Activities

Derivatives of this compound have been synthesized and assessed for their antimicrobial and antifungal properties. These studies have led to the identification of compounds with significant activity against various microorganisms, showcasing the potential of these derivatives in developing new antimicrobial agents (Bektaş et al., 2010).

Antitumor Activity

Research on the structural analogs of this compound has demonstrated their potential in cancer therapy. Studies have synthesized compounds and evaluated their efficacy in inhibiting cancer cell proliferation, with some showing significant activity against specific cancer cell lines. This research contributes to the ongoing search for more effective cancer treatments (Lu et al., 2017).

Electrospray Mass Spectrometry Applications

Compounds related to this compound have been utilized in electrospray mass spectrometry studies to analyze the fragmentation of N-linked carbohydrates. This research aids in the development of novel analytical methods for detailed carbohydrate structure elucidation, which is crucial in various scientific fields, including biochemistry and glycobiology (Harvey, 2000).